Cas no 33879-72-0 (3-Methylpentane-1,3-diol)

• Product Name: 3-Methylpentane-1,3-diol
• CAS No: 33879-72-0
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 2822790
• PubChem ID: 20136205
• Update Time: 2025-06-26

3-Methylpentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 3-methylpentane-1,3-diol
• 3-methyl-1,3-pentanediol
• 3-met hylpentane-1,3-diol
• 3-Methylpentane-1,3-diol

• Inchi： 1S/C6H14O2/c1-3-6(2,8)4-5-7/h7-8H,3-5H2,1-2H3
• InChI Key： HIYKOZFIVZIBFO-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CCO

Computed Properties

• Exact Mass: 118.099379685g/mol
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-Methylpentane-1,3-diol

3-Methylpentane-1,3-diol: A Comprehensive Overview

3-Methylpentane-1,3-diol, also known by its CAS number CAS No. 33879-72-0, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its diol structure, plays a crucial role in various chemical reactions and applications. Recent studies have highlighted its potential in fields such as pharmaceuticals, agrochemicals, and advanced materials synthesis. This article delves into the properties, synthesis methods, applications, and the latest research findings related to 3-Methylpentane-1,3-diol.

The molecular structure of 3-Methylpentane-1,3-diol consists of a five-carbon chain with hydroxyl groups (-OH) at the first and third positions. The presence of these hydroxyl groups imparts unique chemical reactivity and physical properties to the compound. Its molecular formula is C6H14O2, and it has a molar mass of 126.19 g/mol. The compound is typically a colorless liquid with a pleasant odor, making it suitable for use in fragrance formulations and other consumer products.

Recent advancements in synthetic chemistry have led to more efficient methods for producing 3-Methylpentane-1,3-diol. Traditionally, the compound was synthesized via multi-step processes involving oxidation or reduction reactions. However, modern techniques leverage biocatalysis and enzymatic processes to achieve higher yields and reduced environmental impact. For instance, researchers have employed engineered microorganisms to produce this compound through metabolic pathways, showcasing the potential for sustainable chemical manufacturing.

The applications of 3-Methylpentane-1,3-diol are vast and continually expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. For example, recent studies have explored its role in developing anti-inflammatory agents and antioxidants. Additionally, in the field of agrochemicals, this compound has been utilized as a precursor for herbicides and fungicides due to its ability to enhance bioavailability and efficacy.

In materials science, 3-Methylpentane-1,3-diol has been employed as a building block for synthesizing advanced polymers and surfactants. Its diol functionality allows for easy incorporation into polymer networks, leading to materials with improved mechanical properties and biodegradability. Researchers have also investigated its use in creating eco-friendly coatings and adhesives, addressing the growing demand for sustainable alternatives in industrial applications.

The environmental impact of 3-Methylpentane-1,3-diol has been a focal point of recent studies. Its biodegradability has been assessed under various conditions, revealing that it degrades efficiently in aerobic environments without leaving harmful residues. This characteristic makes it an attractive option for green chemistry practices. Furthermore, its low toxicity profile has been confirmed through extensive testing, ensuring safe handling in industrial settings.

In conclusion, 3-Methylpentane-1,3-diol, with its CAS number CAS No. 33879-72-0, stands as a pivotal compound in contemporary chemical research and industry. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its significance as a versatile building block. As research continues to uncover new synthetic pathways and applications for this compound, its role in driving innovation across multiple sectors is expected to grow further.